Cas no 42104-58-5 (2-(Phosphonomethyl)phenylmethylphosphonic Acid)
42104-58-5 structure
Product Name:2-(Phosphonomethyl)phenylmethylphosphonic Acid
CAS No:42104-58-5
MF:C8H12O6P2
MW:266.124804496765
MDL:MFCD22200404
CID:3162320
PubChem ID:253661072
Update Time:2025-09-22
2-(Phosphonomethyl)phenylmethylphosphonic Acid Chemical and Physical Properties
Names and Identifiers
-
- o-xylenediphosphonic acid
- o-Xylylenediphosphonic Acid
- (1,2-phenylenebis(methylene))bis(phosphonic acid)
- 1,2-xylene-diphosphonic acid
- ortho-xylenediphosphonic acid
- ortho-xylene-α,α'-diphosphonic acid
- o-xylene-diphosphonic acid
- [2-(phosphonomethyl)phenyl]methylphosphonic acid
- STL556746
- BDBM50216712
- BBL102937
- (1,2-Phenylenebismethylene)bisphosphonic acid
- 2-[(Phosphonomethyl)phenyl]methylphosphonic acid
- (benzene-1,2-diyldimethanediyl)bis(phosphonic acid)
- (1,2-Phenylenebis(methylene))diphosphonic acid
- 42104-58-5
- X0075
- CHEMBL149219
- {[2-(phosphonomethyl)phenyl]methyl}phosphonic acid
- SCHEMBL8053801
- (1,2-Phenylenebis(methylene))diphosphonicacid
- CS-0110174
- T72454
- MFCD22200404
- AKOS017345045
- (2-(Phosphonomethyl)phenyl)methylphosphonic acid
- 811-165-0
- 2-(Phosphonomethyl)phenylmethylphosphonic Acid
-
- MDL: MFCD22200404
- Inchi: 1S/C8H12O6P2/c9-15(10,11)5-7-3-1-2-4-8(7)6-16(12,13)14/h1-4H,5-6H2,(H2,9,10,11)(H2,12,13,14)
- InChI Key: ZCVUWZJGYKGTPG-UHFFFAOYSA-N
- SMILES: P(CC1C=CC=CC=1CP(=O)(O)O)(=O)(O)O
Computed Properties
- Exact Mass: 266.01100
- Monoisotopic Mass: 266.01091209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115
- XLogP3: -2.1
Experimental Properties
- PSA: 134.68000
- LogP: 1.04200
2-(Phosphonomethyl)phenylmethylphosphonic Acid Security Information
-
Symbol:
- Prompt:dangerous
- Hazard Statement: H290-H314
- Warning Statement: P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
- Hazardous Material transportation number:UN 3261 8/PG III
- HazardClass:8
- PackingGroup:III
2-(Phosphonomethyl)phenylmethylphosphonic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P353908-2.5mg |
2-[(Phosphonomethyl)phenyl]methylphosphonic Acid |
42104-58-5 | 2.5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P353908-5mg |
2-[(Phosphonomethyl)phenyl]methylphosphonic Acid |
42104-58-5 | 5mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P353908-25mg |
2-[(Phosphonomethyl)phenyl]methylphosphonic Acid |
42104-58-5 | 25mg |
$ 80.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X72705-200mg |
O-xylenediphosphonic acid |
42104-58-5 | ≥97% | 200mg |
¥198.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X72705-1g |
O-xylenediphosphonic acid |
42104-58-5 | ≥97% | 1g |
¥718.0 | 2023-09-05 | |
| abcr | AB471462-5 g |
2-[(Phosphonomethyl)phenyl]methylphosphonic acid, 97%; . |
42104-58-5 | 97% | 5g |
€353.10 | 2023-07-18 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | X0075-200MG |
o-Xylylenediphosphonic Acid |
42104-58-5 | >97.0%(T)(HPLC) | 200mg |
¥160.00 | 2023-09-07 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | X0075-1G |
o-Xylylenediphosphonic Acid |
42104-58-5 | >97.0%(T)(HPLC) | 1g |
¥730.00 | 2024-04-16 | |
| abcr | AB471462-200 mg |
2-[(Phosphonomethyl)phenyl]methylphosphonic acid; 97% |
42104-58-5 | 200mg |
€84.90 | 2022-06-02 | ||
| abcr | AB471462-1 g |
2-[(Phosphonomethyl)phenyl]methylphosphonic acid, 97%; . |
42104-58-5 | 97% | 1g |
€144.50 | 2023-07-18 |
2-(Phosphonomethyl)phenylmethylphosphonic Acid Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
42104-58-5 (2-(Phosphonomethyl)phenylmethylphosphonic Acid) Related Products
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- 1552-41-6(Diethyl 4-Cyanobenzylphosphonate)
- 18896-56-5(2-Methylbenzylphosphonicacid)
- 6881-57-8(Benzylphosphonic acid)
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- 3762-25-2(Diethyl 4-methylbenzylphosphonate)
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